2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine
Overview
Description
2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine, also known as 2-FEA, is a synthetic compound that belongs to the class of phenylethylamines. It is a potent and selective agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in various regions of the brain. The activation of TAAR1 by 2-FEA has been shown to produce a range of biochemical and physiological effects that may have potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine is not fully understood, but it is thought to involve the activation of TAAR1. TAAR1 is a G protein-coupled receptor that is expressed in various regions of the brain, including the prefrontal cortex, striatum, and hippocampus. The activation of TAAR1 by 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine has been shown to modulate the activity of dopaminergic and serotonergic neurons, which may underlie the biochemical and physiological effects of the compound.
Biochemical and physiological effects:
The activation of TAAR1 by 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine has been shown to produce a range of biochemical and physiological effects, including the modulation of dopamine and serotonin neurotransmission, the regulation of immune function, and the modulation of glucose and lipid metabolism. In addition, 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine has been shown to increase locomotor activity and induce hyperthermia in animal models.
Advantages and Limitations for Lab Experiments
The use of 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine in scientific research has several advantages, including its high potency and selectivity for TAAR1, which allows for the precise modulation of TAAR1 activity. However, there are also limitations to the use of 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine, including its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental paradigms.
Future Directions
There are several potential future directions for research on 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine and TAAR1. One area of interest is the role of TAAR1 in the regulation of immune function, and the potential applications of TAAR1 agonists in the development of immunomodulatory drugs. Another area of interest is the potential therapeutic applications of TAAR1 agonists in the treatment of neuropsychiatric disorders such as depression and schizophrenia. Finally, there is a need for further research on the mechanism of action of 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine and TAAR1, and the development of more potent and selective TAAR1 agonists.
Synthesis Methods
The synthesis of 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine involves several steps, including the reaction of 3-fluoroaniline with 2-bromoethylamine hydrobromide to form 2-(3-fluorophenyl)ethanamine. This intermediate is then reacted with imidazole-2-carboxaldehyde to form 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine. The synthesis of 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine has been described in detail in several scientific publications.
Scientific Research Applications
The activation of TAAR1 by 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine has been shown to produce a range of biochemical and physiological effects that may have potential applications in scientific research. For example, TAAR1 has been implicated in the regulation of dopamine and serotonin neurotransmission, and the activation of TAAR1 by 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine may have implications for the treatment of neuropsychiatric disorders such as depression and schizophrenia. In addition, TAAR1 has been shown to play a role in the regulation of immune function, and the activation of TAAR1 by 2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine may have potential applications in the development of immunomodulatory drugs.
properties
IUPAC Name |
2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FN3/c13-11-3-1-2-10(8-11)4-5-14-9-12-15-6-7-16-12/h1-3,6-8,14H,4-5,9H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOHDJGHWSSYFNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CCNCC2=NC=CN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)ethanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1-ethylpiperidin-4-yl)methyl]thieno[2,3-d]pyrimidin-4-amine](/img/structure/B7588324.png)
![2-Methyl-6-[methyl(1-thiophen-2-ylethyl)carbamoyl]pyridine-3-carboxylic acid](/img/structure/B7588336.png)
![ethyl 4-{[(2E)-3-(2-furyl)prop-2-enoyl]amino}piperidine-1-carboxylate](/img/structure/B7588341.png)
![(3-Chloro-4-hydroxyphenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone](/img/structure/B7588361.png)
![[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol](/img/structure/B7588372.png)
![5-[(4-Acetyl-1,4-diazepan-1-yl)sulfonyl]thiophene-2-carboxylic acid](/img/structure/B7588389.png)
![2-Methyl-3-[methyl(quinoline-2-carbonyl)amino]propanoic acid](/img/structure/B7588398.png)
![3-[1,4-Dioxane-2-carbonyl(methyl)amino]-2-methylpropanoic acid](/img/structure/B7588402.png)